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Compound of Interest

Compound Name: 4-Cyclohexylaniline

Cat. No.: B1222870 Get Quote

An In-Depth Technical Guide to 4-
Cyclohexylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Cyclohexylaniline, a key

intermediate in the synthesis of various organic compounds. This document details its chemical

identity, physicochemical properties, a detailed experimental protocol for a common

derivatization, and a representative synthetic workflow.

Chemical Identification and Properties
4-Cyclohexylaniline, also known as 4-cyclohexylbenzenamine, is an aromatic amine with a

cyclohexyl substituent. Its unique structural features make it a valuable building block in

medicinal chemistry and materials science.[1][2]

IUPAC Name: 4-cyclohexylaniline[2]

CAS Number: 6373-50-8[2][3]

Physicochemical Data
The following table summarizes the key physical and chemical properties of 4-
Cyclohexylaniline.
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Property Value

Molecular Formula C₁₂H₁₇N

Molecular Weight 175.27 g/mol

Appearance
White to yellow to orange to cream to pale

brown crystals or powder

Melting Point 53-56 °C

Boiling Point 166 °C @ 13 mmHg

Density 1.013 g/cm³

Water Solubility Insoluble

pKa 4.96 ± 0.10 (Predicted)

Synthesis and Production
A common route for the synthesis of 4-Cyclohexylaniline involves the catalytic hydrogenation

of 4-nitrobiphenyl. This process typically utilizes a noble metal catalyst, such as palladium on

carbon (Pd/C), under a hydrogen atmosphere. The reaction proceeds through the reduction of

the nitro group to an amine and the saturation of one of the phenyl rings to a cyclohexyl ring.

Synthetic Workflow
The following diagram illustrates a logical workflow for the synthesis of 4-Cyclohexylaniline
from 4-nitrobiphenyl.
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Synthesis of 4-Cyclohexylaniline

Experimental Protocols
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4-Cyclohexylaniline is a versatile intermediate and can be used in a variety of reactions, such

as nucleophilic acyl substitution to form amides.[4] The following protocol details the N-

acetylation of 4-Cyclohexylaniline to produce N-(4-cyclohexylphenyl)acetamide.

Synthesis of N-(4-cyclohexylphenyl)acetamide
This procedure is adapted from standard N-acetylation protocols for substituted anilines.

Materials:

4-Cyclohexylaniline

Acetic anhydride

Pyridine (or another suitable base)

Dichloromethane (DCM) or other suitable anhydrous solvent

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under a

nitrogen atmosphere, dissolve 4-Cyclohexylaniline (1.0 equivalent) in anhydrous

dichloromethane.
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Addition of Base: Add pyridine (1.2 equivalents) to the solution and stir for 5 minutes at room

temperature.

Addition of Acylating Agent: Slowly add acetic anhydride (1.1 equivalents) dropwise to the

stirred solution. An ice bath can be used to control the temperature if the reaction is

significantly exothermic.

Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC) by observing the

consumption of the 4-Cyclohexylaniline starting material. This typically takes 1-3 hours.

Work-up:

Once the reaction is complete, transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and finally

with brine.

Drying and Concentration:

Separate the organic layer and dry it over anhydrous MgSO₄ or Na₂SO₄.

Filter off the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the

crude product.

Purification: The crude N-(4-cyclohexylphenyl)acetamide can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate)

or by column chromatography on silica gel.

Safety Information
4-Cyclohexylaniline is harmful if swallowed or in contact with skin. It causes skin and serious

eye irritation and may cause respiratory irritation. Handle with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated

area or a fume hood. In case of contact with eyes, rinse immediately with plenty of water and
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seek medical advice. If inhaled, move to fresh air. If swallowed, call a poison center or doctor if

you feel unwell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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